4-(5-(3,5-Dimethyl-1H-pyrazol-4-yl)pyridin-3-yl)-2-isopropoxybenzamide

• IUPAC Name: 4-[5-(3,5-dimethyl-1H-pyrazol-4-yl)pyridin-3-yl]-2-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H22N4O2/c1-11(2)26-18-8-14(5-6-17(18)20(21)25)15-7-16(10-22-9-15)19-12(3)23-24-13(19)4/h5-11H,1-4H3,(H2,21,25)(H,23,24)
• InChI Key: VQZTVBGPAZGVHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C2=CN=CC(=C2)C3=CC(=C(C=C3)C(=O)N)OC(C)C
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• CAS RN: 2408853-01-8

Description

4-(5-(3,5-Dimethyl-1H-pyrazol-4-yl)pyridin-3-yl)-2-isopropoxybenzamide is a chemical compound that is commonly used in scientific research. It is a potent inhibitor of a protein called bromodomain-containing protein 4 (BRD4), which plays a critical role in the regulation of gene expression.

Mechanism of Action

The mechanism of action of 4-(5-(3,5-Dimethyl-1H-pyrazol-4-yl)pyridin-3-yl)-2-isopropoxybenzamide is based on its ability to inhibit the binding of this compound to acetylated histones. This compound contains two bromodomains that recognize acetylated lysine residues on histones. By inhibiting the binding of this compound to acetylated histones, this compound disrupts the recruitment of transcriptional machinery to chromatin, leading to the downregulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of this compound. Inhibition of this compound has been shown to have anti-inflammatory effects by downregulating the expression of pro-inflammatory genes. It has also been shown to have anti-tumor effects by inhibiting the growth and survival of cancer cells. In addition, inhibition of this compound has been shown to have antiviral effects by inhibiting the replication of several viruses, including human papillomavirus (HPV) and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(5-(3,5-Dimethyl-1H-pyrazol-4-yl)pyridin-3-yl)-2-isopropoxybenzamide in lab experiments is its potency and specificity for this compound. This allows researchers to study the effects of this compound inhibition on cellular processes with high precision. However, one of the limitations of using this compound is its potential toxicity, which can affect the viability of cells and the interpretation of experimental results.

Future Directions

There are several future directions for the use of 4-(5-(3,5-Dimethyl-1H-pyrazol-4-yl)pyridin-3-yl)-2-isopropoxybenzamide in scientific research. One direction is the development of more potent and selective this compound inhibitors for the treatment of cancer and other diseases. Another direction is the investigation of the role of this compound in cellular processes other than gene expression, such as DNA repair and chromatin remodeling. Finally, the use of this compound in combination with other inhibitors or chemotherapeutic agents may lead to the development of more effective cancer treatments.

Scientific Research Applications

4-(5-(3,5-Dimethyl-1H-pyrazol-4-yl)pyridin-3-yl)-2-isopropoxybenzamide has a wide range of scientific research applications. It has been shown to be a potent inhibitor of this compound, which is a key regulator of gene expression. This compound is involved in the regulation of several cellular processes, including cell growth, differentiation, and apoptosis. Inhibition of this compound has been shown to have therapeutic potential in several diseases, including cancer, inflammation, and viral infections.